Cas no 1691090-15-9 (Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 1691090-15-9
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5275736
• Update Time: 2025-10-30

Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C8H11N3O3/c1-11(2)8-9-4-5(6(12)10-8)7(13)14-3/h4H,1-3H3,(H,9,10,12)
• InChI Key： DMNFCOGCOWLLKU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(NC1=O)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: -0.7
• Topological Polar Surface Area: 71

Additional information on Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 1691090-15-9): A Comprehensive Overview

Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 1691090-15-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives and exhibits a unique combination of structural features that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate is characterized by a pyrimidine ring with a dimethylamino substituent at the C2 position and a methyl ester group at the C5 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action involves the inhibition of viral replication through interference with key enzymatic processes.

In addition to its antiviral properties, Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has shown promise in the development of anticancer drugs. Studies conducted by a team at the National Cancer Institute have revealed that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Moreover, the synthetic accessibility of Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate is another factor contributing to its appeal in drug discovery. The compound can be synthesized through well-established chemical routes using readily available starting materials. This ease of synthesis allows for efficient scale-up and optimization, facilitating its integration into drug development pipelines.

In conclusion, Methyl 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 1691090-15-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it a valuable asset for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.